Cas no 1170464-46-6 (3-{3-1-(3-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile)

3-{3-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl}benzonitrile is a heterocyclic compound featuring a pyrrolidinone core linked to a 1,2,4-oxadiazole ring and a benzonitrile moiety. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of the oxadiazole ring enhances metabolic stability, while the benzonitrile group offers versatility for further functionalization. The 3-methylphenyl substitution may influence lipophilicity and binding affinity in target interactions. This compound is of interest for researchers exploring kinase inhibitors or modulators of protein-protein interactions due to its rigid, polar framework. Suitable for controlled reactions, it requires handling under inert conditions due to its sensitivity.
3-{3-1-(3-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile structure
1170464-46-6 structure
Product name:3-{3-1-(3-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile
CAS No:1170464-46-6
MF:C20H16N4O2
MW:344.36664390564
CID:5972021
PubChem ID:44095525

3-{3-1-(3-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-{3-1-(3-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile
    • F5659-0118
    • 3-[3-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl]benzonitrile
    • AKOS005746022
    • VU0518669-1
    • 3-(3-(5-oxo-1-(m-tolyl)pyrrolidin-3-yl)-1,2,4-oxadiazol-5-yl)benzonitrile
    • 1170464-46-6
    • Inchi: 1S/C20H16N4O2/c1-13-4-2-7-17(8-13)24-12-16(10-18(24)25)19-22-20(26-23-19)15-6-3-5-14(9-15)11-21/h2-9,16H,10,12H2,1H3
    • InChI Key: WUNAJBVRJDFMKS-UHFFFAOYSA-N
    • SMILES: O=C1CC(C2=NOC(C3C=CC=C(C#N)C=3)=N2)CN1C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 344.12732577g/mol
  • Monoisotopic Mass: 344.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83Ų
  • XLogP3: 2.7

3-{3-1-(3-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5659-0118-3mg
3-{3-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl}benzonitrile
1170464-46-6 90%+
3mg
$94.5 2023-05-21
Life Chemicals
F5659-0118-2μmol
3-{3-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl}benzonitrile
1170464-46-6 90%+
2μl
$85.5 2023-05-21
Life Chemicals
F5659-0118-5mg
3-{3-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl}benzonitrile
1170464-46-6 90%+
5mg
$103.5 2023-05-21
Life Chemicals
F5659-0118-5μmol
3-{3-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl}benzonitrile
1170464-46-6 90%+
5μl
$94.5 2023-05-21
Life Chemicals
F5659-0118-4mg
3-{3-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl}benzonitrile
1170464-46-6 90%+
4mg
$99.0 2023-05-21
Life Chemicals
F5659-0118-2mg
3-{3-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl}benzonitrile
1170464-46-6 90%+
2mg
$88.5 2023-05-21
Life Chemicals
F5659-0118-1mg
3-{3-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl}benzonitrile
1170464-46-6
1mg
$81.0 2023-09-09

Additional information on 3-{3-1-(3-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile

Comprehensive Overview of 3-{3-1-(3-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile (CAS No. 1170464-46-6)

3-{3-1-(3-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile (CAS No. 1170464-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both pyrrolidinone and benzonitrile moieties in its structure further enhances its versatility in drug design and development.

In recent years, the demand for novel heterocyclic compounds like 3-{3-1-(3-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely explored for treating cancers and autoimmune diseases. The compound's CAS No. 1170464-46-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, its oxadiazole ring is a hotspot for modifications, making it a valuable scaffold for medicinal chemistry.

The synthesis of 3-{3-1-(3-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile involves multi-step organic reactions, including cyclization and condensation processes. Its molecular weight and logP value are critical parameters for pharmacokinetic studies, often discussed in forums and research papers. The compound's solubility and stability under various conditions are also key considerations for formulation scientists. With the rise of computational chemistry and AI-driven drug discovery, this compound has been the subject of virtual screening campaigns to identify its binding affinities with target proteins.

From an industrial perspective, CAS No. 1170464-46-6 is often referenced in patents related to small molecule therapeutics and crop protection agents. Its 3-methylphenyl group contributes to its lipophilicity, a trait highly sought after in CNS-targeting drugs. Environmental and regulatory aspects of this compound are also under scrutiny, as sustainability becomes a priority in chemical manufacturing. Researchers are exploring green chemistry approaches to synthesize such compounds with minimal waste and energy consumption.

In conclusion, 3-{3-1-(3-methylphenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile (CAS No. 1170464-46-6) represents a promising candidate for further investigation in both academic and industrial settings. Its structural complexity and functional groups offer ample opportunities for derivatization, aligning with the growing trend of personalized medicine and targeted therapy. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing modern chemistry and pharmacology.

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